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Compound of Interest

Compound Name: 3-Nitropropanol

Cat. No.: B1196422

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of
3-Nitropropanol (CAS No. 25182-84-7). Adherence to these procedures is essential to ensure
a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)

3-Nitropropanol is classified as acutely toxic if swallowed[1][2][3]. It is crucial to handle this
chemical with appropriate personal protective equipment to minimize exposure risks.

Recommended Personal Protective Equipment:
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Protection Type

Specification

Purpose

Hand Protection

Chemical-resistant gloves
(Nitrile or Butyl rubber

recommended).

Prevents skin contact.

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

Protects eyes from splashes.

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

Minimizes skin exposure.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

Avoid inhalation of vapors.

Quantitative Safety Data

The following table summarizes key quantitative data for 3-Nitropropanol and related

compounds. Note that specific occupational exposure limits for 3-Nitropropanol are not readily

available; therefore, limits for the similar compound 2-Nitropropane are provided as a

conservative reference.

Parameter

Value

Source/Compound

LD50 Oral (Rat)

77 mg/kg

3-Nitropropanol[1]

Boiling Point 138-140 °C at 43 hPa 3-Nitropropanol[1]
Density 1.21 g/cm3 at 20 °C 3-Nitropropanol[1]
OSHA PEL (Permissible

Exposure Limit)

TWA 25 ppm (90 mg/m3)

2-Nitropropane[4]

NIOSH REL (Recommended

Exposure Limit)

Ca (Potential occupational

carcinogen)

2-Nitropropane[4]

RCRA Waste Code

Likely FOO5

Based on similar spent non-
halogenated solvents[5][6][7]
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TWA: Time-Weighted Average

Operational Plan for Handling 3-Nitropropanol

This step-by-step guide outlines the procedure for safely handling 3-Nitropropanol in a
laboratory setting.

1. Preparation:

e Ensure a chemical fume hood is operational and available.

» Verify that an emergency shower and eyewash station are accessible.
o Assemble all necessary PPE as specified in the table above.

» Prepare all required equipment and reagents for the experiment.

e Have a designated and properly labeled waste container ready.

2. Handling:

o Conduct all work involving 3-Nitropropanol within a certified chemical fume hood.
o Wear all required PPE, including double gloving if splashing is a risk.

» Avoid direct contact with the skin, eyes, and clothing.

e Do not eat, drink, or smoke in the handling area[3].

o Use caution when transferring the chemical to avoid spills.

3. Post-Handling:

» Upon completion of work, securely cap the 3-Nitropropanol container.

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

o Properly dispose of all contaminated waste, including gloves and disposable labware, in the
designated hazardous waste container.

e Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures: Spill and Exposure

Spill Response Protocol:

In the event of a 3-Nitropropanol spill, immediate and appropriate action is critical to prevent
exposure and contamination.
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Experimental Workflow for a 3-Nitropropanol Spill:

Workflow for 3-Nitropropanol Spill Response

Spill Occurs

:

Evacuate Immediate Area & Alert Others

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Contain the Spill
(Use absorbent pads around the spill)

:

Absorb the Spill
(Cover with inert absorbent material like vermiculite or sand)

:

Collect Absorbed Material
(Use non-sparking tools)

:

Place in Labeled Hazardous Waste Container

:

Decontaminate the Spill Area

:

Dispose of Contaminated PPE and Materials

:

Report the Incident

Click to download full resolution via product page
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Caption: Workflow for responding to a 3-Nitropropanol spill.
Exposure Response:

o Skin Contact: Immediately remove contaminated clothing and rinse the affected area with
plenty of soap and water for at least 15 minutes. Seek medical attention.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention[2].

Decontamination and Disposal Plan
Decontamination Protocol:
e Personnel: Follow the exposure response guidelines above.
e Equipment:
o Wash with a detergent solution and water[8][9].

o For non-porous surfaces, a solution of sodium hypochlorite can be used for
decontamination, followed by a neutralizing agent like sodium thiosulfate to prevent
surface damage|9].

o Rinse thoroughly with water after decontamination.
e Surfaces:
o After absorbing a spill, decontaminate the area with a suitable detergent and water[8].

o For stubborn residues on compatible surfaces, wiping with a solvent such as ethanol may
be effective, followed by a final wash with soap and water.
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Disposal Plan:
All waste contaminated with 3-Nitropropanol must be treated as hazardous waste.

o Waste Segregation: Collect all 3-Nitropropanol waste, including contaminated PPE and spill
cleanup materials, in a designated, clearly labeled, and sealed container.

e Labeling: The container must be labeled as "Hazardous Waste" and include the chemical
name "3-Nitropropanol”.

 RCRA Waste Code: While a specific listing for 3-Nitropropanol is not present, if it is part of
a spent solvent mixture, it may fall under the FOO5 RCRA hazardous waste code, which
includes 2-nitropropane[5][6][7]. The waste generator is responsible for proper
characterization.

» Disposal: Arrange for disposal through your institution's environmental health and safety
office or a licensed hazardous waste disposal contractor. Do not dispose of 3-Nitropropanol
down the drain[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
3-Nitropropanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196422#personal-protective-equipment-for-
handling-3-nitropropanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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